Cas no 1174207-59-0 (1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid)

• Product Name: 1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid
• CAS No: 1174207-59-0
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 2103980
• Update Time: 2023-08-03

1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-formyl-4-oxo-4H-quinolizine-3-carboxylic acid
• TUTSHDCHXDOPIP-UHFFFAOYSA-N
• 1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid

• Inchi： 1S/C11H7NO4/c13-6-7-5-8(11(15)16)10(14)12-4-2-1-3-9(7)12/h1-6H,(H,15,16)
• InChI Key： TUTSHDCHXDOPIP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C=O)=C2C=CC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 508
• Topological Polar Surface Area: 74.7